Cas no 13149-04-7 (cyclohex-4-ene-1,2-diyldimethanol)
13149-04-7 structure
Product Name:cyclohex-4-ene-1,2-diyldimethanol
CAS No:13149-04-7
MF:C8H14O2
MW:142.195562839508
CID:859735
PubChem ID:325100
Update Time:2025-04-19
cyclohex-4-ene-1,2-diyldimethanol Chemical and Physical Properties
Names and Identifiers
-
- cyclohex-4-ene-1,2-diyldimethanol
- [6-(hydroxymethyl)cyclohex-3-en-1-yl]methanol
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- Inchi: 1S/C8H14O2/c9-5-7-3-1-2-4-8(7)6-10/h1-2,7-10H,3-6H2
- InChI Key: FQCJBRVTYJVAEF-UHFFFAOYSA-N
- SMILES: OCC1CC=CCC1CO
Computed Properties
- Exact Mass: 142.09942
- Monoisotopic Mass: 142.099379685g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 10
- Rotatable Bond Count: 2
- Complexity: 106
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.5
- Topological Polar Surface Area: 40.5Ų
Experimental Properties
- PSA: 40.46
- LogP: 0.55340
cyclohex-4-ene-1,2-diyldimethanol Related Literature
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R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
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Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
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L. Cuesta-Aluja,J. Castilla,A. M. Masdeu-Bultó Dalton Trans., 2016,45, 14658-14667
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Yi-Bin Ruan,Alexis Depauw,Isabelle Leray Org. Biomol. Chem., 2014,12, 4335-4341
13149-04-7 (cyclohex-4-ene-1,2-diyldimethanol) Related Products
- 2160-94-3(3-Cyclohexene-1,1-dimethanol)
- 3309-97-5((cyclohex-2-en-1-yl)methanol)
- 1679-51-2(3-Cyclohexene-1-methanol)
- 13287-81-5(Cyclohex-4-ene-1,2-diyldimethanol)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
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